Cas no 2244-85-1 (1,3-Dioxane, 4-hexyl-)

1,3-Dioxane, 4-hexyl- structure
1,3-Dioxane, 4-hexyl- structure
Product Name:1,3-Dioxane, 4-hexyl-
CAS No:2244-85-1
MF:C10H20O2
MW:172.264603614807
CID:268150
PubChem ID:102774
Update Time:2025-04-19

1,3-Dioxane, 4-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 4-hexyl-
    • 4-hexyl-1,3-dioxane
    • SCHEMBL11600351
    • 2244-85-1
    • EINECS 218-830-9
    • NS00049253
    • DRC3VD7W82
    • DTXSID20883817
    • Inchi: 1S/C10H20O2/c1-2-3-4-5-6-10-7-8-11-9-12-10/h10H,2-9H2,1H3
    • InChI Key: MNIXGQSLDFHHHN-UHFFFAOYSA-N
    • SMILES: O1COCCC1CCCCCC

Computed Properties

  • Exact Mass: 172.1464
  • Monoisotopic Mass: 172.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 3.1

Experimental Properties

  • Density: 0.896
  • Boiling Point: 214.3°Cat760mmHg
  • Flash Point: 78.7°C
  • Refractive Index: 1.428
  • PSA: 18.46
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